![molecular formula C23H18FN3O2 B2525193 N-(5-fluoro-2-methylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide CAS No. 942035-34-9](/img/structure/B2525193.png)
N-(5-fluoro-2-methylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound "N-(5-fluoro-2-methylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide" is a derivative of quinazolinone, a class of compounds known for their diverse pharmacological activities. Although the specific compound is not directly mentioned in the provided papers, the papers discuss similar quinazolinone derivatives and their synthesis, molecular structure, and potential biological activities, which can provide insights into the analysis of the compound .
Synthesis Analysis
The synthesis of quinazolinone derivatives typically involves the reaction of suitable precursors under controlled conditions. For instance, Paper describes the synthesis of unsymmetrical N-(4-oxo-2-phenyl-3(4H)-quinazolinoyl)-N-(aryl)acetamidines by reacting ethyl(1 E)-N-(4-oxo-2-phenylquinazolin-3(4H)-yl)ethanimidoate with aromatic amines. Similarly, Paper reports the synthesis of a related compound through Sonogashira cross-coupling. These methods could potentially be adapted for the synthesis of "N-(5-fluoro-2-methylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide" by choosing appropriate starting materials and reaction conditions.
Molecular Structure Analysis
The molecular structure of quinazolinone derivatives is often confirmed using spectroscopic techniques such as IR, NMR, and mass spectrometry, as mentioned in Papers and . These techniques help in determining the structural integrity and purity of the synthesized compounds. Theoretical calculations, such as DFT, can also be used to predict vibrational wavenumbers and compare them with experimental values, as demonstrated in Paper .
Chemical Reactions Analysis
The reactivity of quinazolinone derivatives can be influenced by structural effects, as studied in Paper . The presence of different substituents on the quinazolinone core can affect the compound's reactivity towards various reagents and conditions, which is crucial for further chemical modifications or biological interactions.
Physical and Chemical Properties Analysis
The physical and chemical properties of quinazolinone derivatives, such as solubility, melting point, and stability, are important for their practical applications. Theoretical studies, like those in Paper , can provide insights into the electronic properties, such as molecular electrostatic potential and frontier molecular orbitals, which are related to the compound's reactivity and potential as a drug candidate.
Relevant Case Studies
While the provided papers do not directly discuss "N-(5-fluoro-2-methylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide," they do provide case studies of similar compounds. For example, Paper explores the potential anti-cancer activity of quinazolinone derivatives as inhibitors for methionine synthase, which is over-expressed in certain tumor cells. Paper investigates the inhibitory activity of a quinazolinone derivative against the BRCA2 complex, suggesting its potential use in cancer therapy. These studies could serve as a basis for investigating the biological activities of the compound .
Scientific Research Applications
Antimicrobial and Antitumor Activities
Antimicrobial Properties : Novel oxazolidinone analogs, including compounds with structural similarities to N-(5-fluoro-2-methylphenyl)-2-(2-oxo-4-phenylquinazolin-1(2H)-yl)acetamide, have demonstrated significant in vitro antibacterial activities against a variety of clinically important human pathogens, including methicillin-susceptible and methicillin-resistant Staphylococcus aureus, Enterococcus faecalis, and Enterococcus faecium, without rapid resistance development (Zurenko et al., 1996).
Antitumor Potential : The compound's structure has been incorporated into novel designs targeting antitumor activity. For instance, sulfonamide derivatives containing the quinazolinone moiety have been synthesized and shown to exhibit cytotoxic activities against breast cancer (MDA-MB-231) and colon cancer (HT-29) cell lines, suggesting their potential as cancer therapeutic agents (Ghorab et al., 2015).
Enzyme Inhibition and Molecular Docking Studies
VEGFR-2 and EGFR Tyrosine Kinases Inhibition : Quinazolinone-based derivatives have been synthesized and evaluated as dual inhibitors for VEGFR-2 and EGFR tyrosine kinases, demonstrating potent cytotoxic activity against cancer cell lines and highlighting their potential in cancer therapy (Riadi et al., 2021).
Binding Characteristics for Peripheral Benzodiazepine Receptors : Studies have also investigated the binding characteristics of related compounds to peripheral benzodiazepine receptors, showcasing the utility of these molecules in understanding receptor interactions and potentially guiding the development of new therapeutic agents (Chaki et al., 1999).
Structural and Chemical Properties
- Polymorphism Studies : Research on compounds within this chemical family has included investigations into their polymorphic forms, contributing to the understanding of their physicochemical properties and implications for drug formulation and stability (Maccaroni et al., 2008).
properties
IUPAC Name |
N-(5-fluoro-2-methylphenyl)-2-(2-oxo-4-phenylquinazolin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18FN3O2/c1-15-11-12-17(24)13-19(15)25-21(28)14-27-20-10-6-5-9-18(20)22(26-23(27)29)16-7-3-2-4-8-16/h2-13H,14H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUEFVOJICDXKGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)CN2C3=CC=CC=C3C(=NC2=O)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.